![molecular formula C14H13NO B1632977 4-[2-(4-Methoxyphenyl)ethenyl]pyridine](/img/structure/B1632977.png)
4-[2-(4-Methoxyphenyl)ethenyl]pyridine
Cat. No. B1632977
M. Wt: 211.26 g/mol
InChI Key: YOTHHWBAADYJST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03965102
Procedure details
A mixture of 4-picoline (280 g, 3.0 moles), p-methoxy benzaldehyde (410 g, 3.0 moles) and 500 ml. acetic anhydride is refluxed for 24 hours, cooled, evaporated in vacuo, and the residue taken up in water and basified with 10% sodium hydroxide. The solid is filtered and crystallized from ethanol and water to give 350 g (55%) crude 4-(p-methoxystyryl)-pyridine.
Yield
55%
Identifiers
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REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][C:4]([CH3:7])=[CH:3][CH:2]=1.[CH3:8][O:9][C:10]1[CH:17]=[CH:16][C:13]([CH:14]=O)=[CH:12][CH:11]=1.C(OC(=O)C)(=O)C>>[CH3:8][O:9][C:10]1[CH:17]=[CH:16][C:13]([CH:14]=[CH:7][C:4]2[CH:5]=[CH:6][N:1]=[CH:2][CH:3]=2)=[CH:12][CH:11]=1
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Inputs
Step One
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Name
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Quantity
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280 g
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Type
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reactant
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Smiles
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N1=CC=C(C=C1)C
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Name
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Quantity
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410 g
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Type
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reactant
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Smiles
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COC1=CC=C(C=O)C=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated in vacuo
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FILTRATION
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Type
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FILTRATION
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Details
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The solid is filtered
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CUSTOM
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Type
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CUSTOM
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Details
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crystallized from ethanol and water
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC1=CC=C(C=CC2=CC=NC=C2)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 350 g | |
| YIELD: PERCENTYIELD | 55% | |
| YIELD: CALCULATEDPERCENTYIELD | 55.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
